Cas no 502657-04-7 (1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]-)

1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]- structure
502657-04-7 structure
Product Name:1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]-
CAS No:502657-04-7
MF:C11H9N3O
MW:199.208661794662
CID:1563871
Update Time:2024-08-24

1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]-
    • 1H-1,2,4-Triazole, 1-[4-(2-propyn-1-yloxy)phenyl]-
    • Inchi: 1S/C11H9N3O/c1-2-7-15-11-5-3-10(4-6-11)14-9-12-8-13-14/h1,3-6,8-9H,7H2
    • InChI Key: LEDBNNOCEJDBJO-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(OCC#C)C=C2)C=NC=N1

Computed Properties

  • Exact Mass: 199.07467

Experimental Properties

  • Density: 1.11±0.1 g/cm3(Predicted)
  • Boiling Point: 379.1±52.0 °C(Predicted)
  • PSA: 39.94
  • pka: 2.47±0.10(Predicted)
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